Cas no 2228654-61-1 (tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228654-61-1
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 6428534
• PubChem ID: 165974150
• Update Time: 2025-08-02

tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886141
• 2228654-61-1

• Inchi： 1S/C12H19N3O2S/c1-6-9(7-5-8(7)13)18-10(14-6)15-11(16)17-12(2,3)4/h7-8H,5,13H2,1-4H3,(H,14,15,16)
• InChI Key： FWXXUTNUQUNFNB-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1CC1N

Computed Properties

• Exact Mass: 269.11979803g/mol
• Monoisotopic Mass: 269.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Research Brief on tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS: 2228654-61-1)

The compound tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS: 2228654-61-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate, which make it a promising candidate for targeting specific biological pathways. The compound's thiazole core, coupled with the aminocyclopropyl moiety, has been shown to interact with various enzymes and receptors, suggesting its utility in the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and catalytic methods, to produce this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate exhibits notable biological activity, particularly in the context of anti-inflammatory and anticancer applications. For instance, preliminary data indicate that the compound can modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its ability to inhibit the proliferation of certain cancer cell lines has sparked interest in its potential as an anticancer agent.

Further investigations into the pharmacokinetics and pharmacodynamics of tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate are underway. Early results suggest that the compound possesses favorable drug-like properties, including reasonable solubility and metabolic stability. However, challenges related to bioavailability and toxicity profiles remain to be addressed in future studies.

In conclusion, tert-butyl N-5-(2-aminocyclopropyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS: 2228654-61-1) represents a promising scaffold for the development of new therapeutic agents. Its unique structural and functional characteristics, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be critical for translating these findings into clinical applications.